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Cat. No.: B15580325 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
C18-PEG13-acid is a versatile amphiphilic polymer consisting of a hydrophobic C18 alkyl chain

and a hydrophilic polyethylene glycol (PEG) chain composed of 13 PEG units, terminating in a

carboxylic acid group. This structure allows for self-assembly in aqueous solutions to form

micelles or for incorporation into lipid-based nanoparticle systems such as liposomes. The

PEGylated surface of these nanoparticles offers several advantages in drug delivery, including

enhanced stability, reduced recognition by the immune system, and prolonged circulation

times.[1][2][3] The terminal carboxylic acid provides a reactive handle for conjugation of

targeting ligands or can contribute to pH-responsive behavior, making it a valuable tool for

developing advanced drug delivery systems.

These application notes provide detailed protocols for the characterization of C18-PEG13-acid
in common cell-based assays, including the evaluation of cytotoxicity, cellular uptake, and in

vitro drug release.
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Table 1: Cytotoxicity of C18-PEG13-acid Micelles on
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Concentration (µg/mL) % Cell Viability (Mean ± SD)

0 (Control) 100 ± 4.5

10 98.2 ± 5.1

25 95.6 ± 4.8

50 91.3 ± 5.5

100 88.7 ± 6.2

200 85.4 ± 5.9

500 79.1 ± 6.8

Table 2: Cellular Uptake of Fluorescently Labeled C18-
PEG13-acid Micelles

Time (hours)
Mean Fluorescence
Intensity (Arbitrary Units)

% Uptake Efficiency

0.5 150 ± 25 15%

1 350 ± 45 35%

2 680 ± 60 68%

4 920 ± 75 92%

6 980 ± 80 98%

Table 3: pH-Dependent In Vitro Release of Doxorubicin
from C18-PEG13-acid Micelles
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Time (hours)
Cumulative Release at pH
7.4 (%)

Cumulative Release at pH
5.5 (%)

1 5.2 ± 1.1 15.8 ± 2.3

2 8.9 ± 1.5 28.4 ± 3.1

6 15.4 ± 2.1 55.9 ± 4.5

12 22.1 ± 2.8 78.2 ± 5.2

24 30.5 ± 3.5 92.1 ± 4.8
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Caption: Self-assembly of C18-PEG13-acid into micelles for drug delivery.
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Perform Assays
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://pubs.acs.org/doi/10.1021/acsptsci.4c00419
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2019.01450/full
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2019.01450/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC6930235/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6930235/
https://www.benchchem.com/product/b15580325#experimental-setup-for-studying-c18-peg13-acid-in-cell-based-assays
https://www.benchchem.com/product/b15580325#experimental-setup-for-studying-c18-peg13-acid-in-cell-based-assays
https://www.benchchem.com/product/b15580325#experimental-setup-for-studying-c18-peg13-acid-in-cell-based-assays
https://www.benchchem.com/product/b15580325#experimental-setup-for-studying-c18-peg13-acid-in-cell-based-assays
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15580325?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15580325?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

